Cas no 106362-27-0 (Pyridinium,4-[4-(acetylamino)phenyl]-1-methyl-)

Pyridinium,4-[4-(acetylamino)phenyl]-1-methyl- structure
106362-27-0 structure
Product Name:Pyridinium,4-[4-(acetylamino)phenyl]-1-methyl-
CAS No:106362-27-0
MF:C14H15N2O
MW:227.281703233719
CID:163284
PubChem ID:129308
Update Time:2025-04-19

Pyridinium,4-[4-(acetylamino)phenyl]-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pyridinium,4-[4-(acetylamino)phenyl]-1-methyl-
    • 1-methyl-4-(4'-acetamidophenyl)pyridinium
    • N-[4-(1-methylpyridin-1-ium-4-yl)phenyl]acetamide
    • 4-[4-(acetylamino)phenyl]-1-methylpyridinium
    • Macpp+
    • Pyridinium, 4-(4-(acetylamino)phenyl)-1-methyl-
    • DTXSID60147586
    • 106362-27-0
    • SCHEMBL13622822
    • Inchi: 1S/C14H14N2O/c1-11(17)15-14-5-3-12(4-6-14)13-7-9-16(2)10-8-13/h3-10H,1-2H3/p+1
    • InChI Key: CBYFCTZDCHHFOQ-UHFFFAOYSA-O
    • SMILES: O=C(C)NC1C=CC(=CC=1)C1C=C[N+](C)=CC=1

Computed Properties

  • Exact Mass: 227.11855
  • Monoisotopic Mass: 227.118438106g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 1
  • Tautomer Count: 7
  • XLogP3: 1.8
  • Topological Polar Surface Area: 33Ų

Experimental Properties

  • PSA: 32.98
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